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Compound of Interest

Compound Name: Fangchinoline

Cat. No.: B15542281

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fangchinoline is a bisbenzylisoquinoline alkaloid naturally found in the root of Stephania
tetrandra. It has garnered significant interest in the scientific community for its diverse
pharmacological activities, including anti-tumor, anti-inflammatory, neuroprotective, and anti-
HIV-1 properties.[1] Accurate and reproducible in vitro and in vivo studies rely on the correct
preparation and storage of fangchinoline stock solutions. Due to its hydrophobic nature,
fangchinoline is practically insoluble in water, making dimethyl sulfoxide (DMSOQO) the solvent
of choice for creating high-concentration stock solutions for experimental use.[2]

This document provides detailed application notes and protocols for the preparation, storage,
and handling of fangchinoline stock solutions in DMSO to ensure experimental consistency
and accuracy.

Physicochemical Properties and Solubility

A thorough understanding of fangchinoline's properties is essential for its effective use in
research.
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Property Value Source

CAS Number 436-77-1 [LI[3]4][5]16]

Molecular Formula C37H40N206 [1][4]

Molecular Weight 608.72 g/mol [B1I51[7]
White to off-white/light yellow

Appearance _ [31[4]
powder/solid

Purity >98% (HPLC) [4][5]

Solubility in DMSO

40 - 100 mg/mL

(21718l

(~65.7 mM - 164.3 mM)

(21718l

Solubility in Ethanol

3 -4 mg/mL

[2]

Solubility in Water

Insoluble

[2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Fangchinoline Stock

Solution in DMSO

This protocol describes the preparation of a 10 mM fangchinoline stock solution, a commonly

used concentration in cell culture experiments.

Materials:

Fangchinoline powder (purity =98%)

Anhydrous, sterile, cell culture-grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or cryovials

Vortex mixer
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o Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves
Procedure:

e Calculations:

[¢]

Molecular Weight (MW) of Fangchinoline = 608.72 g/mol

[e]

To prepare a 10 mM (0.01 mol/L) solution, you will need 0.01 moles per liter of solvent.

o

Mass (g) = Molarity (mol/L) * Volume (L) * MW ( g/mol )

[¢]

For 1 mL (0.001 L) of a 10 mM stock solution: Mass = 0.01 mol/L * 0.001 L * 608.72 g/mol
=0.00060872 g = 0.60872 mg

[¢]

It is recommended to prepare a larger volume (e.g., 5 or 10 mL) to improve weighing
accuracy. For 10 mL, you would need 6.0872 mg of fangchinoline.

e Weighing:

o In a chemical fume hood, accurately weigh the calculated amount of fangchinoline
powder using a calibrated analytical balance.

o Transfer the powder to a sterile conical tube or vial appropriate for the final volume.
 Dissolution:

o Add the calculated volume of anhydrous, sterile DMSO to the tube containing the
fangchinoline powder.

o Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is completely
dissolved.

o Visually inspect the solution to ensure there are no visible particles. If dissolution is slow,
gentle warming in a 37°C water bath for 5-10 minutes can be applied.[9]

 Sterilization (Optional):
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o For cell culture applications requiring absolute sterility, the stock solution can be sterilized
by filtration through a 0.22 pum syringe filter that is compatible with DMSO (e.g., PTFE).

» Aliquoting and Storage:

o Dispense the stock solution into smaller, single-use aliquots in sterile cryovials. This is
crucial to avoid repeated freeze-thaw cycles which can lead to compound precipitation and

degradation.[9]

o Label each vial clearly with the compound name, concentration, solvent, and date of

preparation.

o Store the aliquots at -80°C for long-term storage (stable for up to one year).[7][8] For
short-term storage, -20°C is suitable for up to one month.[7][8] The solid powder should be
stored at -20°C and is stable for up to three years.[7]

Protocol 2: Preparation of Working Solutions for Cell
Culture

Materials:

e 10 mM Fangchinoline stock solution in DMSO
» Pre-warmed, sterile cell culture medium

o Sterile serological pipettes and pipette tips
Procedure:

e Thaw Stock Solution:

o Remove one aliquot of the 10 mM fangchinoline stock solution from the -80°C freezer
and thaw it at room temperature.

e Calculate Dilution:

o Determine the volume of the stock solution required to achieve the desired final

concentration in your cell culture medium.
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o For example, to prepare 10 mL of medium with a final fangchinoline concentration of 10
MM

s Use the formula: C1V1 = C2V2

C1 =10 mM (10,000 um)

V1 = Volume of stock solution to add

Cz2 =10 uM

V2 =10 mL

= (10,000 pM) * Va1 = (10 uM) * (10 mL)
= V1= (10 uM * 10 mL) / 10,000 M = 0.01 mL = 10 pL

o Therefore, you would add 10 pL of the 10 mM stock solution to 10 mL of cell culture
medium.

e Prepare Working Solution:

o Directly add the calculated volume of the fangchinoline stock solution to the pre-warmed

cell culture medium.
o Mix thoroughly by gentle pipetting or inverting the tube.
» Vehicle Control:

o Itis critical to include a vehicle control in your experiments. Prepare a corresponding
culture medium containing the same final concentration of DMSO as the fangchinoline-
treated samples. In the example above, this would be 0.1% DMSO (10 pL in 10 mL).

Visualized Workflows and Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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